Cas no 1192580-58-7 (5-[3-(3-chloro-4-ethoxyphenyl)-1H-pyrazol-5-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 5-[3-(3-chloro-4-ethoxyphenyl)-1H-pyrazol-5-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole
• CAS No: 1192580-58-7
• MF: C₂₀H₁₇ClN₄O₂
• MW: 380.82758307457
• CID: 5435440
• Update Time: 2025-10-24

5-[3-(3-chloro-4-ethoxyphenyl)-1H-pyrazol-5-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[3-(3-chloro-4-ethoxyphenyl)-1H-pyrazol-5-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C20H17ClN4O2/c1-3-26-18-9-8-14(10-15(18)21)16-11-17(24-23-16)20-22-19(25-27-20)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3,(H,23,24)
• InChI Key： WATHBZIOEZHWFM-UHFFFAOYSA-N
• SMILES： O1C(C2NN=C(C3=CC=C(OCC)C(Cl)=C3)C=2)=NC(C2=CC=C(C)C=C2)=N1

Additional information on 5-[3-(3-chloro-4-ethoxyphenyl)-1H-pyrazol-5-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole

Research Brief on 5-[3-(3-chloro-4-ethoxyphenyl)-1H-pyrazol-5-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole (CAS: 1192580-58-7)

The compound 5-[3-(3-chloro-4-ethoxyphenyl)-1H-pyrazol-5-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole (CAS: 1192580-58-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The unique structural features of 5-[3-(3-chloro-4-ethoxyphenyl)-1H-pyrazol-5-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole, particularly the presence of the 1,2,4-oxadiazole moiety, have been shown to enhance its binding affinity to specific kinase domains, thereby modulating their activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory effects against a subset of tyrosine kinases, including EGFR and VEGFR2. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding mode and selectivity profile. The results indicated that the chloro-ethoxy-phenyl group plays a crucial role in stabilizing interactions with the kinase ATP-binding pocket, while the methylphenyl group contributes to hydrophobic interactions.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution characteristics. A preclinical study conducted in murine models reported that 5-[3-(3-chloro-4-ethoxyphenyl)-1H-pyrazol-5-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole exhibits good oral bioavailability and a half-life suitable for once-daily dosing. These findings suggest that the compound could be a viable candidate for further development as an oral therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent efforts have focused on structural modifications to enhance its specificity for disease-relevant kinases while reducing interactions with unrelated targets. For instance, replacing the methylphenyl group with bulkier aromatic substituents has shown potential in improving selectivity, as reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters.

In conclusion, 5-[3-(3-chloro-4-ethoxyphenyl)-1H-pyrazol-5-yl]-3-(4-methylphenyl)-1,2,4-oxadiazole represents a promising lead compound in the search for novel kinase inhibitors. Its unique structural features, combined with demonstrated biological activity and favorable pharmacokinetic properties, make it a compelling subject for further research. Future studies should focus on refining its selectivity profile and evaluating its efficacy in advanced disease models to fully realize its therapeutic potential.